Cas no 84226-38-0 (1(2H)-Pyridinepropanenitrile,3,6-dihydro-4-[3-(trifluoromethyl)phenyl]-)
![1(2H)-Pyridinepropanenitrile,3,6-dihydro-4-[3-(trifluoromethyl)phenyl]- structure](https://www.kuujia.com/scimg/cas/84226-38-0x500.png)
84226-38-0 structure
Product name:1(2H)-Pyridinepropanenitrile,3,6-dihydro-4-[3-(trifluoromethyl)phenyl]-
1(2H)-Pyridinepropanenitrile,3,6-dihydro-4-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1(2H)-Pyridinepropanenitrile,3,6-dihydro-4-[3-(trifluoromethyl)phenyl]-
- 4-(3-Trifluoromethylphenyl)-1-(2-cyanoethyl)-1,2,3,6-tetrahydropyridin e hcl
- 6S8T5HP8CU
- SCHEMBL9175715
- 3,6-Dihydro-4-[3-(trifluoromethyl)phenyl]-1(2H)-pyridinepropanenitrile
- CM-57493
- XVBCZSYHUGVSIB-UHFFFAOYSA-N
- CM 57493
- 1(2H)-Pyridinepropanenitrile, 3,6-dihydro-4-(3-(trifluoromethyl)phenyl)-
- 3-{4-[3-(trifluoromethyl)phenyl]-3,6-dihydropyridin-1(2H)-yl}propanenitrile
- 84226-38-0
- DTXSID001004485
- 3-[4-[3-(trifluoromethyl)phenyl]-3,6-dihydro-2H-pyridin-1-yl]propanenitrile
- L002780
- 1(2H)-Pyridinepropanenitrile, 3,6-dihydro-4-[3-(trifluoromethyl)phenyl]-
- 4-(3-Trifluoromethylphenyl)-1-(2-cyanoethyl)-1,2,3,6-tetrahydropyridine hcl
-
- Inchi: InChI=1S/C15H15F3N2/c16-15(17,18)14-4-1-3-13(11-14)12-5-9-20(10-6-12)8-2-7-19/h1,3-5,11H,2,6,8-10H2
- InChI Key: XVBCZSYHUGVSIB-UHFFFAOYSA-N
- SMILES: C1CN(CC=C1C2=CC(=CC=C2)C(F)(F)F)CCC#N
Computed Properties
- Exact Mass: 316.09500
- Monoisotopic Mass: 280.119
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 405
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 27Ų
Experimental Properties
- Density: 1.198
- Boiling Point: 390.7°C at 760 mmHg
- Flash Point: 190.1°C
- Refractive Index: 1.506
- PSA: 27.03000
- LogP: 4.44808
1(2H)-Pyridinepropanenitrile,3,6-dihydro-4-[3-(trifluoromethyl)phenyl]- Related Literature
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Xianquan Zhuang Environ. Sci.: Water Res. Technol., 2021,7, 789-796
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Elzbieta Frackowiak Phys. Chem. Chem. Phys., 2007,9, 1774-1785
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4. Book reviews
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Soumyadeep Sinha,Shaibal K. Sarkar RSC Adv., 2014,4, 47177-47183
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Mingzhu Yang Chem. Soc. Rev., 2019,48, 850-884
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Soichiro Tottori,Karolis Misiunas,Vahe Tshitoyan,Ulrich F. Keyser Soft Matter, 2021,17, 5131-5136
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A. K. Parchur,R. S. Ningthoujam RSC Adv., 2012,2, 10859-10868
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E. Shuang,Jian-Hua Wang,Xu-Wei Chen Nanoscale, 2020,12, 6852-6860
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Eliseo Ruiz,Jordi Cirera,Santiago Alvarez,Claudia Loose,Jens Kortus Chem. Commun., 2008, 52-54
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